(R)-3-(Toluene-4-sulfonyloxy)-piperidine-1-carboxylic acid benzyl ester

Specification

• Molecular Formula: C20H23NO5S
• Molecular Weight: 389.5 g/mol
• IUPAC Name: benzyl (3R)-3-(4-methylphenyl)sulfonyloxypiperidine-1-carboxylate
• Standard InChI: InChI=1S/C20H23NO5S/c1-16-9-11-19(12-10-16)27(23,24)26-18-8-5-13-21(14-18)20(22)25-15-17-6-3-2-4-7-17/h2-4,6-7,9-12,18H,5,8,13-15H2,1H3/t18-/m1/s1
• Standard InChI Key: XQHWUSIZDJTLCC-GOSISDBHSA-N
• Isomeric SMILES: CC1=CC=C(C=C1)S(=O)(=O)O[C@@H]2CCCN(C2)C(=O)OCC3=CC=CC=C3
• SMILES: CC1=CC=C(C=C1)S(=O)(=O)OC2CCCN(C2)C(=O)OCC3=CC=CC=C3
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)OC2CCCN(C2)C(=O)OCC3=CC=CC=C3

Introduction

Structural Elucidation and Chemical Properties

The IUPAC name of the compound is benzyl (3R)-3-(4-methylphenyl)sulfonyloxypiperidine-1-carboxylate. Its molecular formula, C₂₀H₂₃NO₅S, confirms the presence of 20 carbon atoms, 23 hydrogens, one nitrogen, five oxygens, and one sulfur atom. Key structural features include:

• A piperidine ring (C₅H₁₁N) with a chair conformation, enabling stereochemical flexibility.

• A toluenesulfonyloxy group (-OSO₂C₆H₄CH₃) at the 3-position, which serves as a leaving group in nucleophilic substitution reactions.

• A benzyl ester (-COOCH₂C₆H₅) at the 1-position, providing protection for the carboxylic acid functionality during synthesis.

Table 1: Physicochemical Properties of (R)-3-(Toluene-4-sulfonyloxy)-piperidine-1-carboxylic acid benzyl ester

Property	Value
Molecular Weight	389.5 g/mol
Density	Predicted: ~1.33 g/cm³
Boiling Point	Predicted: 537.9±50.0 °C
LogP (Partition Coefficient)	4.13 (indicating high lipophilicity)
Polar Surface Area (PSA)	81.29 Ų

The density and boiling point are extrapolated from structurally analogous compounds. The LogP value suggests moderate lipid solubility, which may influence its permeability in biological systems.

Synthesis and Manufacturing Processes

The synthesis of (R)-3-(Toluene-4-sulfonyloxy)-piperidine-1-carboxylic acid benzyl ester involves multi-step organic transformations:

Step 1: Piperidine Functionalization

Piperidine is first protected at the 1-position using benzyl chloroformate to form 1-benzyloxycarbonylpiperidine. This step ensures regioselectivity in subsequent reactions.

Step 2: Sulfonylation at the 3-Position

The 3-hydroxypiperidine intermediate undergoes sulfonylation with p-toluenesulfonyl chloride (TsCl) in the presence of a base like pyridine or triethylamine. The reaction proceeds via nucleophilic acyl substitution, yielding the tosyloxy derivative.

Step 3: Resolution of Enantiomers

Chiral resolution techniques, such as chiral column chromatography or enzymatic kinetic resolution, are employed to isolate the (R)-enantiomer. The absolute configuration is confirmed via X-ray crystallography or optical rotation measurements.

Table 2: Key Synthetic Intermediates

Intermediate	Role
1-Benzyloxycarbonylpiperidine	Carbamate protection
3-Hydroxypiperidine	Hydroxyl group for sulfonylation
p-Toluenesulfonyl chloride	Sulfonylating agent

Physicochemical Characterization

Experimental and predicted data for this compound highlight its stability and reactivity:

• Density: The predicted density of 1.33 g/cm³ aligns with similar sulfonate esters, suggesting a compact molecular packing.

• Thermal Stability: The high predicted boiling point (537.9°C) indicates strong intermolecular forces, likely due to dipole-dipole interactions from the sulfonyloxy group.

• Solubility: The compound is expected to be soluble in polar aprotic solvents (e.g., DMF, DMSO) but insoluble in water due to its lipophilic benzyl and tosyl groups.

Comparative Analysis with Stereoisomers

The (R)-enantiomer differs from its (S)-counterpart (VCID: VC13446995) in spatial arrangement, impacting its biochemical interactions. For example:

• Enzymatic Recognition: Chiral sulfonates often exhibit enantioselective binding to enzymes, altering inhibitory potency.

• Synthetic Utility: The (R)-form may favor specific transition states in asymmetric catalysis, leading to higher enantiomeric excess in products.

Future Research Directions

Proposed studies include:

• Pharmacokinetic Profiling: Evaluate absorption, distribution, metabolism, and excretion (ADME) properties in preclinical models.

• Target Identification: Screen against kinase or protease libraries to identify potential therapeutic targets.

• Green Synthesis: Develop catalytic asymmetric methods to reduce reliance on chiral resolution techniques.